Isobutylidene Iobitridol Tetraacetate
Isobutylidene Iobitridol Tetraacetate
Brand Name:
Vulcanchem
CAS No.:
1391051-74-3
VCID:
VC0133900
InChI:
InChI=1S/C32H42I3N3O13/c1-15(2)32-48-11-20(12-49-32)29(43)36-28-26(34)23(30(44)37(7)9-21(50-18(5)41)13-46-16(3)39)25(33)24(27(28)35)31(45)38(8)10-22(51-19(6)42)14-47-17(4)40/h15,20-22,32H,9-14H2,1-8H3,(H,36,43)
SMILES:
CC(C)C1OCC(CO1)C(=O)NC2=C(C(=C(C(=C2I)C(=O)N(C)CC(COC(=O)C)OC(=O)C)I)C(=O)N(C)CC(COC(=O)C)OC(=O)C)I
Molecular Formula:
C32H42I3N3O13
Molecular Weight:
1057.409
Isobutylidene Iobitridol Tetraacetate
CAS No.: 1391051-74-3
Reference Standards
VCID: VC0133900
Molecular Formula: C32H42I3N3O13
Molecular Weight: 1057.409
| CAS No. | 1391051-74-3 |
|---|---|
| Product Name | Isobutylidene Iobitridol Tetraacetate |
| Molecular Formula | C32H42I3N3O13 |
| Molecular Weight | 1057.409 |
| IUPAC Name | [2-acetyloxy-3-[[3-[2,3-diacetyloxypropyl(methyl)carbamoyl]-2,4,6-triiodo-5-[(2-propan-2-yl-1,3-dioxane-5-carbonyl)amino]benzoyl]-methylamino]propyl] acetate |
| Standard InChI | InChI=1S/C32H42I3N3O13/c1-15(2)32-48-11-20(12-49-32)29(43)36-28-26(34)23(30(44)37(7)9-21(50-18(5)41)13-46-16(3)39)25(33)24(27(28)35)31(45)38(8)10-22(51-19(6)42)14-47-17(4)40/h15,20-22,32H,9-14H2,1-8H3,(H,36,43) |
| Standard InChIKey | BKVPJZCIUZGAOO-UHFFFAOYSA-N |
| SMILES | CC(C)C1OCC(CO1)C(=O)NC2=C(C(=C(C(=C2I)C(=O)N(C)CC(COC(=O)C)OC(=O)C)I)C(=O)N(C)CC(COC(=O)C)OC(=O)C)I |
| Synonyms | N,N’-Bis(2,3-diacetyloxypropyl)-2,4,6-triiodo-N,N’-dimethyl-5-[[[2-(1-methylethyl)-1,3-dioxan-5-yl]carbonyl]amino]-1,3-benzenedicarboxamide |
| Last Modified | Aug 20 2021 |
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